Cas no 1219963-96-8 (2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride)

• Product Name: 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride
• CAS No: 1219963-96-8
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• CID: 1078382
• PubChem ID: 56832128
• Update Time: 2025-05-26

2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-methoxypropyl)-2-methylpropanamide hydrochloride
• A925859
• 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride
• 1219963-96-8
• AKOS015847981
• 2-amino-N-(3-methoxypropyl)-2-methylpropanamide;hydrochloride

• MDL： MFCD13562598
• Inchi： 1S/C8H18N2O2.ClH/c1-8(2,9)7(11)10-5-4-6-12-3;/h4-6,9H2,1-3H3,(H,10,11);1H
• InChI Key： ZQXVTHIRYZJOJY-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)NCCCOC

Computed Properties

• Exact Mass: 210.1135055g/mol
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride

Introduction to 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride (CAS No. 1219963-96-8)

2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride, identified by the CAS number 1219963-96-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular biology research. The compound's chemical formula and stereochemical configuration contribute to its distinct pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride consists of a central amide group linked to a 3-methoxypropyl chain and a 2-methylpropanamide moiety. This arrangement imparts specific physicochemical characteristics, such as solubility, stability, and reactivity, which are critical factors in determining its suitability for various biological assays. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in in vitro and in vivo studies.

In recent years, there has been growing interest in amide-based compounds due to their versatile biological activities. Research has demonstrated that amides can serve as key structural motifs in the design of bioactive molecules, influencing interactions with biological targets such as enzymes and receptors. The presence of the 3-methoxypropyl group in 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride may contribute to its ability to modulate specific biochemical pathways, making it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are integral to numerous cellular processes, and their inhibition or activation can have profound effects on physiological functions. Studies have shown that amide derivatives can act as competitive inhibitors or substrates for various enzymes, depending on their structural features. The specific arrangement of functional groups in 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride may enable it to interact with target enzymes in a manner that alters their catalytic activity.

Additionally, the compound's solubility profile makes it an attractive candidate for formulation into drug delivery systems. Poor solubility is a common challenge in pharmaceutical development, often limiting the bioavailability and efficacy of therapeutic agents. By enhancing solubility through salt formation, as seen with the hydrochloride derivative, 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride can be more effectively incorporated into various dosage forms, improving patient compliance and therapeutic outcomes.

The synthesis of 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as solid-phase synthesis and catalytic hydrogenation have been utilized to streamline the synthetic pathway, reducing costs and improving scalability.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into how the compound binds to enzymes and receptors at the atomic level. These computational studies not only predict potential pharmacological effects but also guide experimental design by identifying key structural features that modulate binding affinity.

In preclinical studies, 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloride has shown promise in models relevant to various diseases. Its ability to modulate enzyme activity suggests potential applications in treating conditions such as metabolic disorders, inflammation, and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before human clinical trials can be initiated.

The development of new drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-Amino-N-(3-methoxypropyl)-2-methylpropanamidehydrochloridine (CAS No. 1219963-96-8) exemplifies this collaborative approach, where chemical innovation meets biological insight to drive progress in medicine. As research continues to uncover new applications for this compound, it holds the potential to contribute significantly to therapeutic advancements.